Cas no 7465-40-9 (1,2,3-Oxadiazolium,5-hydroxy-3-[2-(4-methylphenyl)ethyl]-, inner salt)

1,2,3-Oxadiazolium,5-hydroxy-3-[2-(4-methylphenyl)ethyl]-, inner salt structure
7465-40-9 structure
Product Name:1,2,3-Oxadiazolium,5-hydroxy-3-[2-(4-methylphenyl)ethyl]-, inner salt
CAS No:7465-40-9
MF:C11H12N2O2
MW:204.225182533264
CID:581393
PubChem ID:24188145
Update Time:2025-04-19

1,2,3-Oxadiazolium,5-hydroxy-3-[2-(4-methylphenyl)ethyl]-, inner salt Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Oxadiazolium,5-hydroxy-3-[2-(4-methylphenyl)ethyl]-, inner salt
    • 3-[2-(4-methylphenyl)ethyl]oxadiazol-3-ium-5-olate
    • 7465-40-9
    • 3-[2-(4-Methylphenyl)ethyl]-1,2,3-oxadiazol-3-ium-5-olate
    • DTXSID90637460
    • NSC-72460
    • NSC72460
    • Inchi: 1S/C11H12N2O2/c1-9-2-4-10(5-3-9)6-7-13-8-11(14)15-12-13/h2-5,8H,6-7H2,1H3
    • InChI Key: OIZVDHNQORSOPP-UHFFFAOYSA-N
    • SMILES: O1C(=C[N+](CCC2C=CC(C)=CC=2)=N1)[O-]

Computed Properties

  • Exact Mass: 204.089877630g/mol
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 53Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
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